Cas no 866133-88-2 (2-[2-(4-methylpiperazin-1-yl)ethyl]-7-nitro-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 2-[2-(4-methylpiperazin-1-yl)ethyl]-7-nitro-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 866133-88-2
• CID: 4662699
• Update Time: 2025-11-01

2-[2-(4-methylpiperazin-1-yl)ethyl]-7-nitro-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-methylpiperazin-1-yl)ethyl]-7-nitro-3,4-dihydro-2H-1,4-benzoxazin-3-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 2-[2-(4-methylpiperazin-1-yl)ethyl]-7-nitro-3,4-dihydro-2H-1,4-benzoxazin-3-one

Comprehensive Overview of 2-[2-(4-methylpiperazin-1-yl)ethyl]-7-nitro-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 866133-88-2)

The compound 2-[2-(4-methylpiperazin-1-yl)ethyl]-7-nitro-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 866133-88-2) is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzoxazinone core coupled with a 4-methylpiperazine moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating specific biological pathways, though its exact mechanisms remain under investigation.

In recent years, the demand for novel small molecules like 2-[2-(4-methylpiperazin-1-yl)ethyl]-7-nitro-3,4-dihydro-2H-1,4-benzoxazin-3-one has surged due to advancements in targeted therapy and precision medicine. This compound's structural complexity allows it to interact with various receptors and enzymes, making it a candidate for exploring new therapeutic avenues. Its nitro group and heterocyclic framework are often highlighted in discussions about drug-like properties and bioavailability.

One of the most frequently searched questions about this compound revolves around its synthetic routes and purity standards. Laboratories and manufacturers emphasize the importance of high-purity synthesis to ensure reproducibility in research. The CAS No. 866133-88-2 is often cross-referenced in patents and scientific literature, underscoring its relevance in medicinal chemistry. Additionally, its stability under various conditions is a topic of interest for those working in formulation development.

The benzoxazinone scaffold, present in this compound, is known for its versatility in drug design. It has been explored in the context of central nervous system (CNS) disorders, inflammation, and even infectious diseases. The addition of the 7-nitro group and the 4-methylpiperazine side chain further enhances its potential as a lead compound for optimization. Researchers are also investigating its metabolic stability and toxicity profile, which are critical for preclinical development.

From an industrial perspective, the scalability of producing 2-[2-(4-methylpiperazin-1-yl)ethyl]-7-nitro-3,4-dihydro-2H-1,4-benzoxazin-3-one is a key consideration. Companies specializing in custom synthesis often highlight their ability to deliver this compound with stringent quality controls. The growing interest in high-throughput screening has also increased its visibility as a potential pharmacophore in library design.

In summary, 2-[2-(4-methylpiperazin-1-yl)ethyl]-7-nitro-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 866133-88-2) represents a promising area of research in modern drug discovery. Its multifaceted chemical properties and potential applications align with current trends in personalized medicine and biomolecular engineering. As scientific inquiries continue, this compound is likely to remain a focal point for innovative therapeutic strategies.